Phenethyltrichlorosilane
Cat. No. B1584519
Key on ui cas rn:
940-41-0
M. Wt: 239.6 g/mol
InChI Key: FMYXZXAKZWIOHO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Identifiers
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REACTION_SMILES
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[CH2:1]=[CH:2][c:3]1[cH:4][cH:5][cH:6][cH:7][cH:8]1.[CH3:14][c:15]1[cH:16][cH:17][cH:18][cH:19][cH:20]1.[Cl:9][SiH:10]([Cl:11])[Cl:12].[Pt:13]>>[CH2:1]([CH2:2][c:3]1[cH:4][cH:5][cH:6][cH:7][cH:8]1)[Si:10]([Cl:9])([Cl:11])[Cl:12]
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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C=Cc1ccccc1
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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Cc1ccccc1
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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Cl[SiH](Cl)Cl
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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[Pt]
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Outcomes
Product
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Name
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Type
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product
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Smiles
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Cl[Si](Cl)(Cl)CCc1ccccc1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
